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4-O-Desmethyldoxorubicinone 4-O-Desmethyldoxorubicinone
Brand Name: Vulcanchem
CAS No.: 65446-19-7
VCID: VC0128442
InChI: InChI=1S/C20H16O9/c21-6-11(24)20(29)4-8-13(10(23)5-20)19(28)15-14(17(8)26)16(25)7-2-1-3-9(22)12(7)18(15)27/h1-3,10,21-23,26,28-29H,4-6H2/t10-,20-/m0/s1
SMILES: C1C(C2=C(CC1(C(=O)CO)O)C(=C3C(=C2O)C(=O)C4=C(C3=O)C=CC=C4O)O)O
Molecular Formula: C20H16O9
Molecular Weight: 400.339

4-O-Desmethyldoxorubicinone

CAS No.: 65446-19-7

Reference Standards

VCID: VC0128442

Molecular Formula: C20H16O9

Molecular Weight: 400.339

4-O-Desmethyldoxorubicinone - 65446-19-7

CAS No. 65446-19-7
Product Name 4-O-Desmethyldoxorubicinone
Molecular Formula C20H16O9
Molecular Weight 400.339
IUPAC Name (7S,9S)-4,6,7,9,11-pentahydroxy-9-(2-hydroxyacetyl)-8,10-dihydro-7H-tetracene-5,12-dione
Standard InChI InChI=1S/C20H16O9/c21-6-11(24)20(29)4-8-13(10(23)5-20)19(28)15-14(17(8)26)16(25)7-2-1-3-9(22)12(7)18(15)27/h1-3,10,21-23,26,28-29H,4-6H2/t10-,20-/m0/s1
Standard InChIKey WLRQJZRSYGQUKG-FVINQWEUSA-N
SMILES C1C(C2=C(CC1(C(=O)CO)O)C(=C3C(=C2O)C(=O)C4=C(C3=O)C=CC=C4O)O)O
Synonyms (8S-cis)-7,8,9,10-Tetrahydro-1,6,8,10,11-pentahydroxy-8-(hydroxyacetyl)-5,12-naphthacenedione; (8S,10S)-7,8,9,10-Tetrahydro-1,6,8,10,11-pentahydroxy-8-(hydroxyacetyl)-5,12-naphthacenedione;
PubChem Compound 71315773
Last Modified Nov 11 2021
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